(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide
• InChI: InChI=1S/C16H29N3O2/c1-5-13-12-19(16(21)6-2)11-9-14(13)17-15(20)8-7-10-18(3)4/h7-8,13-14H,5-6,9-12H2,1-4H3,(H,17,20)/b8-7+
• InChI Key: FDMCUXGCSGTAMO-BQYQJAHWSA-N
• Canonical SMILES: CCC1CN(CCC1NC(=O)C=CCN(C)C)C(=O)CC
• Isomeric SMILES: CCC1CN(CCC1NC(=O)/C=C/CN(C)C)C(=O)CC
• Molecular Formula: C16H29N3O2
• Molecular Weight: 295.42 g/mol

Description

(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide, also known as DMABN, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been shown to have antipsychotic and antidepressant-like effects in animal models, making it a promising candidate for the treatment of mental disorders. (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has also been found to have analgesic properties, indicating its potential use as a pain reliever.

Mechanism of Action

(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. By blocking this receptor, (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide can modulate dopamine signaling in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects
(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has been found to have a number of biochemical and physiological effects. It can increase dopamine release in the prefrontal cortex and nucleus accumbens, which are brain regions involved in reward and motivation. This effect is thought to underlie its antidepressant-like and analgesic properties. (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has also been found to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. This effect may contribute to its anxiolytic properties.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has several advantages for lab experiments. It is easy to synthesize and has good solubility in water and organic solvents. It also has a high affinity and selectivity for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide has some limitations. It is not very stable and can degrade over time, which can affect its activity. It also has poor blood-brain barrier permeability, which may limit its use in studies of central nervous system function.

Future Directions

There are several potential future directions for (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide research. One area of interest is the development of (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide-based drugs for the treatment of mental disorders such as depression and schizophrenia. Another area of research is the use of (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide as a tool to study the role of the dopamine D3 receptor in various physiological and pathological processes. Finally, there is interest in developing new synthetic methods for (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide that can improve its stability and bioavailability.

Synthesis Methods

(E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide is synthesized using a multi-step process that involves the reaction of piperidine with 3-ethylpropanoyl chloride to form N-(3-ethyl-1-propanoylpiperidin-4-yl) chloride. The resulting compound is then reacted with dimethylamine to form N,N-dimethyl-N-(3-ethyl-1-propanoylpiperidin-4-yl)amine. Finally, the compound is treated with crotonaldehyde to yield (E)-4-(Dimethylamino)-N-(3-ethyl-1-propanoylpiperidin-4-yl)but-2-enamide.